1-Ethyl-4-isopropoxy-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 1-ethyl-4-propan-2-yloxypyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H14N2O3/c1-4-11-5-7(14-6(2)3)8(10-11)9(12)13/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key: YQCCBWAHBURXNE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)O)OC(C)C

Description

1-Ethyl-4-isopropoxy-1H-pyrazole-3-carboxylic acid is a heterocyclic compound belonging to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry due to their unique structural properties and reactivity . This compound, in particular, features an ethyl group at the first position, an isopropoxy group at the fourth position, and a carboxylic acid group at the third position of the pyrazole ring.

Preparation Methods

The synthesis of 1-Ethyl-4-isopropoxy-1H-pyrazole-3-carboxylic acid can be achieved through various synthetic routes. One common method involves the cycloaddition of N-isocyanoiminotriphenylphosphorane with terminal alkynes, followed by functional group modifications . Another approach includes the one-pot condensation of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized to yield pyrazoles . Industrial production methods often employ these synthetic routes with optimized reaction conditions to ensure high yields and purity.

Chemical Reactions Analysis

1-Ethyl-4-isopropoxy-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like bromine or oxygen in the presence of dimethyl sulfoxide (DMSO) to form oxidized derivatives.

Reduction: Reduction reactions can be performed using hydrazine or other reducing agents to yield reduced pyrazole derivatives.

Substitution: The compound can undergo substitution reactions with aryl halides in the presence of copper powder and a suitable base, such as potassium tert-butoxide (KOtBu).

Common reagents and conditions used in these reactions include bromine, DMSO, hydrazine, aryl halides, and copper powder. The major products formed from these reactions are various substituted and functionalized pyrazole derivatives.

Scientific Research Applications

1-Ethyl-4-isopropoxy-1H-pyrazole-3-carboxylic acid has a wide range of applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is used in the study of enzyme inhibition and as a probe for investigating biological pathways involving pyrazole derivatives.

Industry: The compound is utilized in the production of agrochemicals and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-isopropoxy-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity . Additionally, it can modulate signaling pathways by interacting with key proteins and receptors involved in cellular processes .

Comparison with Similar Compounds

1-Ethyl-4-isopropoxy-1H-pyrazole-3-carboxylic acid can be compared with other similar compounds, such as:

1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid: This compound features a nitro group instead of an isopropoxy group, which significantly alters its reactivity and applications.

1H-Pyrazolo[3,4-b]pyridines: These compounds have a fused pyrazole and pyridine ring system, offering different biological activities and synthetic applications.

1H-Pyrazole-3,4,5-tricarboxylic acid: This compound contains additional carboxylic acid groups, making it more acidic and suitable for different chemical transformations.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs.